Cas no 1903135-32-9 (5-Methyl-2-((1-(pyridin-3-ylsulfonyl)pyrrolidin-3-yl)oxy)pyridine)

• Product Name: 5-Methyl-2-((1-(pyridin-3-ylsulfonyl)pyrrolidin-3-yl)oxy)pyridine
• CAS No: 1903135-32-9
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• CID: 6606915
• PubChem ID: 92091507
• Update Time: 2025-05-19

5-Methyl-2-((1-(pyridin-3-ylsulfonyl)pyrrolidin-3-yl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(1-pyridin-3-ylsulfonylpyrrolidin-3-yl)oxypyridine
• 1903135-32-9
• 5-methyl-2-((1-(pyridin-3-ylsulfonyl)pyrrolidin-3-yl)oxy)pyridine
• F6476-7386
• AKOS025354015
• 5-methyl-2-{[1-(pyridine-3-sulfonyl)pyrrolidin-3-yl]oxy}pyridine
• 5-Methyl-2-((1-(pyridin-3-ylsulfonyl)pyrrolidin-3-yl)oxy)pyridine

• Inchi： 1S/C15H17N3O3S/c1-12-4-5-15(17-9-12)21-13-6-8-18(11-13)22(19,20)14-3-2-7-16-10-14/h2-5,7,9-10,13H,6,8,11H2,1H3
• InChI Key： AHNIBFMJQOLNQW-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1CCC(C1)OC1C=CC(C)=CN=1)(=O)=O

Computed Properties

• Exact Mass: 319.09906259g/mol
• Monoisotopic Mass: 319.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5-Methyl-2-((1-(pyridin-3-ylsulfonyl)pyrrolidin-3-yl)oxy)pyridine

Introduction to 5-Methyl-2-((1-(pyridin-3-ylsulfonyl)pyrrolidin-3-yl)oxy)pyridine (CAS No. 1903135-32-9)

5-Methyl-2-((1-(pyridin-3-ylsulfonyl)pyrrolidin-3-yl)oxy)pyridine, identified by its CAS number 1903135-32-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple heterocyclic rings and functional groups. The presence of pyridin-3-ylsulfonyl and pyrrolidin-3-yl moieties in its structure imparts unique chemical properties that make it a promising candidate for various biological applications.

The chemical structure of 5-Methyl-2-((1-(pyridin-3-ylsulfonyl)pyrrolidin-3-yl)oxy)pyridine consists of a central pyridine ring substituted with a methyl group at the 5-position and an oxygenated chain linked to another pyridine ring. The oxygenated chain itself is further functionalized with a pyridin-3-ylsulfonyl group attached to a pyrrolidinone ring. This complex arrangement of atoms and functional groups contributes to the compound's high molecular weight and intricate reactivity, making it a subject of intense study in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. 5-Methyl-2-((1-(pyridin-3-ylsulfonyl)pyrrolidin-3-yl)oxy)pyridine has emerged as a compound of interest due to its potential pharmacological activity. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and neurological disorders. The pyridin-3-ylsulfonyl moiety, in particular, has been shown to interact with biological targets in a manner that could lead to therapeutic benefits.

The synthesis of 5-Methyl-2-((1-(pyridin-3-yloxy)sulfonyl)pyrrolidin- 3 -yloxy)) _-9